Cas no 1351648-84-4 (5-1-(4-butoxybenzoyl)azetidin-3-yl-3-(3-chlorophenyl)-1,2,4-oxadiazole)

• Product Name: 5-1-(4-butoxybenzoyl)azetidin-3-yl-3-(3-chlorophenyl)-1,2,4-oxadiazole
• CAS No: 1351648-84-4
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 6063971
• PubChem ID: 56764552
• Update Time: 2025-06-18

5-1-(4-butoxybenzoyl)azetidin-3-yl-3-(3-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(4-butoxybenzoyl)azetidin-3-yl-3-(3-chlorophenyl)-1,2,4-oxadiazole
• (4-butoxyphenyl)-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
• VU0531033-1
• F6064-2654
• 1351648-84-4
• 5-[1-(4-butoxybenzoyl)azetidin-3-yl]-3-(3-chlorophenyl)-1,2,4-oxadiazole
• AKOS024530903
• (4-butoxyphenyl)(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• Inchi： 1S/C22H22ClN3O3/c1-2-3-11-28-19-9-7-15(8-10-19)22(27)26-13-17(14-26)21-24-20(25-29-21)16-5-4-6-18(23)12-16/h4-10,12,17H,2-3,11,13-14H2,1H3
• InChI Key： SRRDTTMYIOGYKY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCC)C=C1)(N1CC(C2ON=C(C3=CC=CC(Cl)=C3)N=2)C1)=O

Computed Properties

• Exact Mass: 411.1349693g/mol
• Monoisotopic Mass: 411.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 5-1-(4-butoxybenzoyl)azetidin-3-yl-3-(3-chlorophenyl)-1,2,4-oxadiazole

Professional Introduction to Compound CAS No 1351648-84-4: 5-1-(4-Butoxybenzoyl)Azetidin-3-yl-3-(3-Chlorophenyl)-1,2,4-Oxadiazole

The compound 5-1-(4-butoxybenzoyl)azetidin-3-yl-3-(3-chlorophenyl)-1,2,4-oxadiazole, identified by the CAS Registry Number 1351648-84-4, represents a highly specialized molecule with significant potential in the field of biomedical research. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,2,4-oxadiazole ring system, which is known for its unique electronic and structural properties. The presence of the azetidin-3-yl group further adds complexity to its architecture, making it an interesting candidate for drug discovery applications.

Recent studies have highlighted the importance of oxadiazole derivatives in the development of anticancer agents and anti-inflammatory drugs. The integration of the butoxybenzoyl group within this molecule introduces additional functionality, potentially enhancing its bioavailability and pharmacokinetics. Moreover, the 3-chlorophenyl substituent contributes to the compound's selectivity and target specificity, which are critical factors in modern drug design.

One of the most promising aspects of this compound is its ability to modulate signaling pathways involved in cell proliferation and inflammation. Preclinical studies have demonstrated that oxadiazole-based compounds can effectively inhibit key enzymes such as COX-2 and VEGFR, which are implicated in various diseases including cancer and inflammatory disorders. The combination of these features positions this compound as a potential lead for the development of next-generation therapeutics.

Furthermore, the azetidin-3-yl group has been shown to enhance metabolic stability and oral bioavailability, which are essential attributes for any drug candidate aiming for clinical translation. This makes the compound particularly appealing for researchers exploring small-molecule therapeutics in the pharmaceutical industry.

In summary, 5-1-(4-butoxybenzoyl)azetidin-3-yl-3-(3-chlorophenyl)-1,2,4-oxadiazole (CAS No. 1351648-84-4) stands out as a versatile and innovative molecule with broad applications in biomedical research. Its unique structural features, combined with its potential to modulate key biological pathways, make it a valuable tool for scientists and researchers in the field of pharmacology and drug development.